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Compound of Interest

Compound Name: Methoxypropyl acetate
CAS No.: 84540-57-8
Cat. No.: B1672280
Get Quote
. J

For immediate release: This document provides essential safety and logistical information for
the proper disposal of methoxypropyl acetate (PMA), a common solvent in research and
pharmaceutical development. Adherence to these procedures is critical for ensuring laboratory
safety and environmental compliance.

Methoxypropyl acetate is a flammable liquid and must be handled as hazardous waste.[1]
Disposal must be in strict accordance with all applicable local, regional, national, and
international regulations.[2][3] Improper disposal can lead to significant safety risks, including
fire and explosion, and environmental contamination.

Immediate Safety and Handling

Before handling methoxypropyl acetate, ensure that all personnel are familiar with the
following safety protocols.

Personal Protective Equipment (PPE):

o Gloves: Wear solvent-resistant gloves (e.g., nitrile, neoprene).[4]
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o Eye Protection: Use chemical safety goggles or a face shield.[4][5]

» Respiratory Protection: If ventilation is inadequate, use an appropriate respirator with a filter
for organic gases and vapors.[4]

» Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[4]

Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[2][6]

Store in a cool, dry, well-ventilated area in a tightly closed container.[2][7]

Ground and bond containers and receiving equipment to prevent static discharge.[2][5]

Use explosion-proof electrical and ventilating equipment.[2][6]

Spill and Exposure Procedures

In Case of a Spill:

o Eliminate Ignition Sources: Immediately shut off all possible sources of ignition.[2]
o Ventilate the Area: Increase ventilation to disperse vapors.[2]

o Contain the Spill: Use non-combustible absorbent materials like sand or earth to contain the
spill.[4] For larger spills, transfer the material to a labeled, sealable container for disposal.[4]

e Clean-Up: Use non-sparking tools to collect the absorbed material.[2] Place the waste in a
suitable container for disposal.[2]

o Decontaminate: Wash the spill area thoroughly.
First Aid for Exposure:
« Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[5]

o Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and
water.[4]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[4]
e Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2]

Methoxypropyl Acetate Disposal Protocol

Disposal of methoxypropyl acetate must be managed by a licensed hazardous-waste
disposal contractor.[3][5] The waste generator is responsible for proper classification and
disposal in compliance with all regulations.[3]

Step-by-Step Disposal Procedure:

o Waste Classification: Classify methoxypropyl acetate waste as hazardous due to its
flammability.[1][3]

e Containerization:

o Collect waste methoxypropyl acetate in a designated, properly labeled, and sealed
container.

o Ensure the container is compatible with the chemical and is in good condition without
leaks or damage.[2]

e Labeling: Clearly label the waste container with "Hazardous Waste," "Methoxypropyl
Acetate,” and the appropriate hazard symbols (e.g., flammable liquid).

o Storage of Waste: Store the waste container in a designated, well-ventilated, and secure
area away from incompatible materials and ignition sources.[2]

» Arrange for Pickup: Contact a certified hazardous waste disposal company to arrange for the
collection and disposal of the waste.

« Documentation: Maintain records of all waste disposal activities, including dates, quantities,
and the disposal company used.

Do NOT:

¢ Dispose of methoxypropyl acetate down the drain.[2][3]
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e Mix with other incompatible waste streams.

 Allow the product to enter waterways.[2]

Key Data for Methoxypropyl Acetate

Property Value
UN Number 1993 or 3272
Dangerous Goods Class 3 (Flammable Liquid)

Packing Group 1]

Hazchem Code 3Y

Flash Point 42 - 45,5 °C (Closed Cup)
Lower Explosion Limit 1.3%

Upper Explosion Limit 13.1%

Auto-ignition Temperature 333°C

Data sourced from multiple safety data sheets.[1][2][4]

Methoxypropyl Acetate Disposal Workflow
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Methoxypropyl Acetate Disposal Workflow
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Caption: Workflow for the safe disposal of methoxypropyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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